4-chloro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-chloro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C16H10ClN3O3S/c17-12-6-4-10(5-7-12)15(21)19-16-18-14(9-24-16)11-2-1-3-13(8-11)20(22)23/h1-9H,(H,18,19,21)
• InChI Key: NNWFXDDMDMSYSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H10ClN3O3S
• Molecular Weight: 359.8 g/mol
• CAS No.: 307533-47-7

Description

4-chloro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C16H10ClN3O3S and its molecular weight is 359.78. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity of Related Compounds

Compounds with structures similar to 4-chloro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide, especially those containing imidazole, thiazole, and benzamide groups, have been reviewed for their antitumor activity. Imidazole derivatives, for instance, have been explored for the synthesis of new antitumor drugs, reflecting the interest in compounds with biological properties that could potentially include this compound (Iradyan, M., et al., 2009).

Synthetic Applications

The synthesis and application of chemical compounds featuring benzotriazole and benzimidazole frameworks, which share some functional group similarities with the compound , indicate a broad range of potential applications. These compounds serve as intermediates in the preparation of metal passivators and light-sensitive materials, suggesting that this compound could have applications in materials science or as an intermediate in organic synthesis (Gu, H., et al., 2009).

Biological Activity and Drug Development

Research on nimesulide, a non-steroidal anti-inflammatory drug with a benzothiazole structure, demonstrates the therapeutic potential of compounds with similar structural features for treating inflammation and pain states. This suggests that this compound could be explored for similar pharmacological properties (Ward, A., & Brogden, R. N., 1988).

Environmental and Analytical Chemistry

Studies on the occurrence and fate of parabens in aquatic environments reveal the environmental persistence and effects of chemically related compounds. This research area might encompass the environmental impact assessment of this compound, especially concerning its biodegradation and potential as an endocrine disruptor (Haman, C., et al., 2015).